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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in implementing

robust sham stimulation protocols for Transcranial Magnetic Stimulation (TMS) research.

Troubleshooting Guides
This section addresses specific issues that may arise during TMS experiments involving sham

stimulation.

Question: My participants can distinguish between the active and sham conditions. What

should I do?

Answer:

Blinding failure is a critical issue that can compromise the validity of your study. Here are

several steps you can take to troubleshoot and improve blinding:

Assess the Sensory Experience: The primary reason for unblinding is a mismatch in the

sensory experience between active and sham TMS. Active TMS produces a distinct
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"clicking" sound, scalp sensations, and sometimes muscle twitches. Your sham condition

must mimic these sensations as closely as possible.

Refine Your Sham Technique:

Tilted Coil: If using a tilted coil, ensure the angle and contact with the scalp are consistent.

However, be aware that this method may not produce a comparable scalp sensation and

could still induce some cortical stimulation.

Electrical Stimulation: For a more convincing sham, consider incorporating transcutaneous

electrical nerve stimulation (TENS) at the site of stimulation. This can replicate the

somatosensory scalp sensation of active TMS. The intensity of the electrical stimulation

should be individually calibrated to match the sensation of the active TMS pulses.

Sham Coils: Utilize commercially available sham coils that are designed to produce a

similar acoustic artifact to the active coil while delivering a significantly attenuated

magnetic field.

Masking Auditory Cues: The clicking sound of the TMS coil is a major cue. Use earplugs or

play masking noises for all participants (in both active and sham groups) to minimize the

distinguishability of the coil's sound.

Post-Experiment Questionnaires: Administer questionnaires at the end of the study to assess

the success of blinding. Ask participants which condition they believe they received and their

confidence in that assessment. This data is crucial for interpreting your results.

Question: I am concerned that my sham condition might be having an active physiological

effect. How can I verify this?

Answer:

This is a valid concern, as some sham methods are not entirely inert. Here's how you can

address this issue:

Motor Threshold (MT) Measurement: For sham conditions involving a tilted coil or a sham

coil with some residual magnetic field, a key verification step is to measure the motor
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threshold. A properly designed sham condition should not elicit motor evoked potentials

(MEPs) at the stimulation intensities used in your protocol.

Neurophysiological Recordings: If your experimental setup allows, you can use

electroencephalography (EEG) to monitor cortical activity during both active and sham

stimulation. An effective sham should not produce the same neurophysiological responses

as the active condition.

Review Sham Coil Specifications: When using a commercial sham coil, carefully review the

manufacturer's specifications regarding the percentage of the magnetic field output

compared to the active coil. Ideally, this should be as low as possible. For example, some

sham coils deliver only 2-5% of the stimulator output.

Control Experiments: In pilot studies, you can include an additional control condition, such as

stimulating a different, non-relevant body part (e.g., the shoulder), to assess the systemic or

psychological effects of the stimulation procedure itself.

Question: How do I choose the most appropriate sham condition for my research question?

Answer:

The choice of sham condition depends on several factors, including your research question,

the brain region being targeted, and the resources available. The following decision tree can

guide your selection:
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Start: Select a Sham Condition

Is mimicking the scalp
sensation critical?

Is complete absence of
cortical stimulation essential?

Yes

Use a tilted active coil
(with caution).

No

Are resources available for
a dedicated sham system?

Yes

Use an active control site.

No

Use a sham coil with
concurrent electrical stimulation.

Yes

Use a dedicated sham coil.

No

Click to download full resolution via product page

Caption: Decision tree for selecting a suitable sham TMS condition.

Frequently Asked Questions (FAQs)
What is the purpose of sham stimulation in TMS research?
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Sham stimulation serves as a placebo or control condition in TMS studies. Its primary purpose

is to ensure that the observed effects of active TMS are due to the modulation of brain activity

and not to non-specific factors such as the clicking sound of the coil, the sensation on the

scalp, or the participant's expectations (the placebo effect).

What are the different types of sham TMS?

There are several approaches to sham TMS, each with its own advantages and disadvantages:

Tilted Coil: The active coil is tilted 45 to 90 degrees to the scalp. This is a common and

simple method, but it may not adequately mimic the scalp sensation and can still induce a

significant magnetic field in the brain.

Sham Coils: These are specially designed coils that look and sound like the active coils but

produce a significantly attenuated magnetic field. Some sham coils have a metal plate that

blocks the magnetic field.

Electrical Stimulation: This method combines a sham coil (for the auditory cue) with

transcutaneous electrical stimulation to mimic the somatosensory sensation of active TMS.

This is often considered a more robust sham condition.

Active Control Site: Active TMS is applied to a different brain region that is not expected to

be involved in the cognitive process being studied. This controls for the general effects of

TMS but does not serve as a true placebo.

How can I ensure the integrity of my double-blind study?

In a double-blind study, neither the participant nor the researcher administering the TMS knows

whether the condition is active or sham. To achieve this:

Use Identical Setups: The physical setup for both active and sham conditions should be

identical.

Automated or Third-Party Blinding: Use a system where the TMS device is programmed by a

third party to deliver either active or sham stimulation based on a randomization schedule.
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Consistent Procedures: The researcher interacting with the participant should follow the

exact same script and procedures for both conditions.

Assess Blinding Success: As mentioned in the troubleshooting guide, it is crucial to assess

whether blinding was maintained at the end of the study.

What are the common side effects of sham TMS?

Ideally, the side effects of sham TMS should be similar to those of active TMS to maintain

blinding. Common side effects of active TMS include mild headache, scalp discomfort at the

site of stimulation, and facial muscle twitching. A well-designed sham condition with electrical

stimulation will likely produce similar levels of scalp discomfort. The auditory click is present in

most sham conditions.

Quantitative Data Summary
The following tables summarize key quantitative data related to sham stimulation in TMS

research.

Table 1: Comparison of Sham Coil Characteristics

Sham Method
Magnetic Field
Strength (% of
Active)

Auditory Similarity
Somatosensory
Similarity

Tilted Coil (45°) ~50% High Low to Moderate

Tilted Coil (90°) Lower than 45° Moderate Low

Commercial Sham

Coil (Magstim)
25.3% High Low

Commercial Sham

Coil (MagVenture)
7.72% High Low

Sham Coil + Electrical

Stimulation
2% High High (adjustable)

Data compiled from multiple sources.
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Table 2: Blinding Success Rates in Sham-Controlled rTMS for Depression

Group
Correctly Guessed
Allocation

Statistical Significance (vs.
Sham)

High-Frequency rTMS 52% Not Significant

Bilateral rTMS 63.3% Not Significant

Sham rTMS
59% (for HF) / 57.5% (for

bilateral)
N/A

Data from a meta-analysis of randomized controlled trials. These results suggest that existing

sham methods provide acceptable levels of blinding.

Experimental Protocols
This section provides detailed methodologies for key sham TMS experiments.

Protocol 1: Tilted Coil Sham Stimulation

Participant Preparation: Prepare the participant as you would for active TMS, including any

necessary neuro-navigation or scalp marking.

Coil Placement: Place the figure-of-eight coil over the target brain region.

Tilting the Coil: Tilt the coil 90 degrees away from the scalp, ensuring that one wing of the

coil maintains contact with the head. This positioning should be consistent across all

participants in the sham group.

Stimulation Parameters: Deliver the TMS pulses using the same frequency, intensity, and

duration as the active TMS condition.

Rationale: This method aims to replicate the auditory click of the TMS pulse while directing

the magnetic field away from the brain.

Considerations: Be aware of the potential for residual cortical stimulation and a different

sensory experience for the participant compared to the active condition.
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Protocol 2: Sham Stimulation with Electrical Stimulation

Equipment:

A TMS machine with a dedicated sham coil.

A constant current electrical stimulator.

Two surface electrodes.

Participant Preparation:

Place the surface electrodes on the scalp at the target stimulation site.

Position the sham TMS coil over the electrodes.

Calibration of Electrical Stimulation:

Deliver a single pulse of active TMS to a different, non-target site to familiarize the

participant with the sensation.

Deliver single pulses of electrical stimulation, starting at a low intensity and gradually

increasing until the participant reports a sensation that is subjectively similar in quality and

intensity to the active TMS pulse. This intensity should be recorded and used for the

duration of the experiment.

Sham Procedure:

Deliver the sham TMS pulses (which produce the auditory click) and the electrical

stimulation pulses simultaneously.

The timing of the electrical pulse should be synchronized with the TMS pulse.

Rationale: This method provides both the auditory and somatosensory cues of active TMS,

leading to a more effective sham condition.
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Experimental Workflow for a Sham-Controlled TMS Study

Start: Participant Recruitment

Screening for TMS Contraindications

Informed Consent

Randomization to Groups

Active TMS Group Sham TMS Group

TMS Session (Active or Sham)

Behavioral/Neurophysiological
Testing

Blinding Assessment
(Post-Experiment Questionnaire)

Data Analysis

End: Interpretation of Results
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Caption: A typical experimental workflow for a sham-controlled TMS study.

To cite this document: BenchChem. [Technical Support Center: Best Practices for Sham
Stimulation in TMS Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119462/docs#technical-support-center-best-
practices-for-sham-stimulation-in-tms-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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